Cas no 1784347-27-8 (3-Methoxy-2-(pyridin-2-yl)propan-1-amine)

• Product Name: 3-Methoxy-2-(pyridin-2-yl)propan-1-amine
• CAS No: 1784347-27-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5718571
• PubChem ID: 84108131
• Update Time: 2025-05-23

3-Methoxy-2-(pyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-(pyridin-2-yl)propan-1-amine
• F1967-3417
• 3-methoxy-2-pyridin-2-ylpropan-1-amine
• AKOS023877814
• 1784347-27-8
• 2-Pyridineethanamine, β-(methoxymethyl)-
• 3-Methoxy-2-(pyridin-2-yl)propan-1-amine

• Inchi： 1S/C9H14N2O/c1-12-7-8(6-10)9-4-2-3-5-11-9/h2-5,8H,6-7,10H2,1H3
• InChI Key： YPJLLBHBASEWHO-UHFFFAOYSA-N
• SMILES： O(C)CC(C1C=CC=CN=1)CN

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Boiling Point: 265.7±25.0 °C(Predicted)
• pka: 8.19±0.10(Predicted)

Additional information on 3-Methoxy-2-(pyridin-2-yl)propan-1-amine

Professional Introduction to 3-Methoxy-2-(pyridin-2-yl)propan-1-amine (CAS No. 1784347-27-8)

3-Methoxy-2-(pyridin-2-yl)propan-1-amine, with the chemical identifier CAS No. 1784347-27-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of both a 3-methoxy substituent and a pyridin-2-yl moiety makes it a versatile intermediate for constructing more complex chemical entities, particularly in the realm of drug discovery.

The structural framework of 3-Methoxy-2-(pyridin-2-yl)propan-1-amine consists of an amine functional group (-NH₂) attached to a propanyl chain, which is further modified by the methoxy group (-OCH₃) at the third carbon position and a pyridine ring linked at the second carbon. This configuration endows the compound with distinct electronic and steric properties that can be exploited in medicinal chemistry. The pyridine ring, known for its ability to interact with biological targets through hydrogen bonding and π-stacking interactions, serves as an excellent scaffold for designing molecules that can modulate biological pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in human diseases. The amine group in 3-Methoxy-2-(pyridin-2-yl)propan-1-amine provides a nucleophilic site that can be utilized for further derivatization, allowing chemists to introduce additional functional groups that enhance binding affinity or selectivity. This flexibility makes it a valuable building block for synthesizing molecules with tailored pharmacological properties.

One of the most compelling aspects of 3-Methoxy-2-(pyridin-2-yl)propan-1-amine is its potential role in the development of treatments for neurological disorders. Pyridine derivatives have long been recognized for their ability to interact with neurotransmitter systems, making them promising candidates for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and depression. The methoxy group can also influence the metabolic stability and pharmacokinetic profile of the resulting compounds, which is crucial for optimizing drug efficacy and safety.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of drug-like molecules. By leveraging molecular docking simulations and machine learning algorithms, researchers can predict how 3-Methoxy-2-(pyridin-2-yl)propan-1-amine might interact with specific biological targets. These computational approaches have accelerated the discovery process by identifying lead compounds that require further experimental validation. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases implicated in cancer progression.

The synthesis of 3-Methoxy-2-(pyridin-2-yl)propan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and palladium-catalyzed cross-coupling reactions. Each step must be meticulously controlled to avoid unwanted side products that could compromise the integrity of the final product. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In conclusion, 3-Methoxy-2-(pyridin-2-yl)propan-1-amine (CAS No. 1784347-27-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of an amine group, methoxy substituent, and pyridine moiety makes it a valuable intermediate for designing novel drug candidates. As research continues to uncover new biological targets and synthetic strategies, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.